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Compound of Interest

Compound Name: (2R)-2-Heptyloxirane

Cat. No.: B139866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (2R)-2-Heptyloxirane
(also known as R-1,2-Epoxynonane), a chiral epoxide intermediate valuable in organic

synthesis and drug development. Due to the limited availability of a specific Safety Data Sheet

(SDS) for (2R)-2-Heptyloxirane, this document extrapolates data from structurally similar long-

chain 1,2-epoxyalkanes, such as 1,2-epoxydodecane and 1,2-epoxydecane, to provide a

thorough overview of potential hazards and safe handling practices.

Hazard Identification and Classification
(2R)-2-Heptyloxirane is anticipated to be classified as a hazardous chemical. Based on data

from analogous compounds, it is likely to cause skin irritation and may cause serious eye

irritation. Inhalation of vapors or mists may lead to respiratory tract irritation. Furthermore, long-

chain epoxyalkanes can be toxic to aquatic life with long-lasting effects.

Globally Harmonized System (GHS) Classification (Anticipated)

The following GHS pictograms are expected to be relevant for (2R)-2-Heptyloxirane:
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Pictogram Hazard Class Hazard Statement

alt text Skin Irritation H315: Causes skin irritation

Eye Irritation
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation[1]

alt text
Hazardous to the aquatic

environment, long-term hazard

H410: Very toxic to aquatic life

with long lasting effects[1][2]

Signal Word:Warning[2]

Precautionary Statements (Anticipated):
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[3]

P264
Wash face, hands and any exposed skin

thoroughly after handling.[3]

P271 Use only outdoors or in a well-ventilated area.[3]

P273 Avoid release to the environment.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][3]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[2]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[2]

P391 Collect spillage.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physicochemical and Toxicological Data
Quantitative data for (2R)-2-Heptyloxirane is not readily available. The following tables

summarize computed properties for 2-Heptyloxirane and experimental data for the closely

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0729514&productDescription=1+2-EPOXYDODECANE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0729514&productDescription=1+2-EPOXYDODECANE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0729514&productDescription=1+2-EPOXYDODECANE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/260207
https://www.sigmaaldrich.com/HK/zh/product/aldrich/260207
https://www.fishersci.com/store/msds?partNumber=AAL0729514&productDescription=1+2-EPOXYDODECANE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/260207
https://www.sigmaaldrich.com/HK/zh/product/aldrich/260207
https://www.sigmaaldrich.com/HK/zh/product/aldrich/260207
https://www.benchchem.com/product/b139866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


related 1,2-Epoxydodecane.

Table 1: Physicochemical Properties

Property
2-Heptyloxirane
(Computed)[4]

1,2-Epoxydodecane
(Experimental)[5]

Molecular Formula C₉H₁₈O C₁₂H₂₄O

Molecular Weight 142.24 g/mol 184.32 g/mol

Boiling Point - 124-125 °C @ 15 mmHg[2]

Flash Point - 112 °C[5]

Density - 0.844 g/mL at 25 °C[2]

Water Solubility - Insoluble[5]

Table 2: Toxicological Data (Analog Data)

Data Point Species Route Value
Reference
Compound

LD50 Rat (oral) Oral 317 mg/kg

Phenol (for

general toxicity

reference)[6]

LD50 Rat (oral) Oral 293 mg/kg

Coumarin (for

general toxicity

reference)[7]

Note: No specific LD50/LC50 data was found for (2R)-2-Heptyloxirane or its close analogs.

The provided data for phenol and coumarin are for general context on chemical toxicity and

should not be directly extrapolated.

Exposure Controls and Personal Protection
Engineering Controls: Work with (2R)-2-Heptyloxirane should be conducted in a well-

ventilated laboratory, preferably within a chemical fume hood, especially when heating or
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creating aerosols.[3] Eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[3]

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn.

Clothing: A lab coat is required. For tasks with a higher risk of splashing, a chemical-

resistant apron should be worn over the lab coat.

Respiratory Protection: If working outside a fume hood or if vapors/mists are generated, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground all equipment to prevent static discharge.

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

irritation persists, seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain

the spill. Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.

Clean: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

[5]
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Fire-Fighting:

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. For

large fires, water spray or fog can be used to cool containers.

Specific Hazards: The compound is combustible and may produce irritating and toxic fumes

upon decomposition. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols
The following is a representative, detailed protocol for a common reaction involving a 1,2-

epoxyalkane: the acid-catalyzed ring-opening with a nucleophile.

Representative Experiment: Acid-Catalyzed Ring-Opening of (2R)-2-Heptyloxirane with

Methanol

Objective: To synthesize (R)-1-methoxy-2-nonanol.

Materials:

(2R)-2-Heptyloxirane

Methanol (anhydrous)

Sulfuric acid (concentrated)

Saturated sodium bicarbonate solution

Diethyl ether

Anhydrous magnesium sulfate

Round-bottom flask with stir bar

Separatory funnel
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Beakers, graduated cylinders

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve (2R)-2-
Heptyloxirane (1.0 eq) in anhydrous methanol (10 volumes).

Cool the solution to 0 °C in an ice bath.

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) dropwise to the

stirring solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the reaction by slowly adding saturated sodium

bicarbonate solution until the bubbling ceases.[8]

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 10 volumes).[8]

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude product.[8]

Purify the crude product by flash column chromatography on silica gel.

Visualizations
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Personal Protective Equipment (PPE) Workflow

Start: Handling (2R)-2-Heptyloxirane

Wear Lab Coat

Wear Chemical Resistant Gloves

Wear Safety Goggles/Face Shield

Work in a Fume Hood?

Wear Respirator

No

Proceed with Experiment

Yes

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) decision workflow for handling (2R)-2-
Heptyloxirane.
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Accidental Spill Response Protocol

Spill of (2R)-2-Heptyloxirane

Evacuate Area

Ensure Ventilation

Contain with Inert Absorbent

Collect in Sealed Container

Clean Spill Area

Dispose as Hazardous Waste
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Acid-Catalyzed Epoxide Ring-Opening Workflow

Start: (2R)-2-Heptyloxirane in Methanol

Cool to 0 °C

Add Catalytic H₂SO₄

Stir at Room Temperature

Monitor by TLC

Quench with NaHCO₃

Extract with Diethyl Ether

Dry Organic Layer

Concentrate in vacuo

Purify by Chromatography

Isolate (R)-1-methoxy-2-nonanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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heptyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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